Cas no 2355411-70-8 (Tert-butyl 5-amino-3,3-difluoropentanoate)

• Product Name: Tert-butyl 5-amino-3,3-difluoropentanoate
• CAS No: 2355411-70-8
• MF: C₉H₁₇F₂NO₂
• MW: 209.233589887619
• CID: 5655144
• PubChem ID: 165889097
• Update Time: 2025-10-31

Tert-butyl 5-amino-3,3-difluoropentanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-3,3-difluoropentanoate
• EN300-27726351
• 2355411-70-8
• Tert-butyl 5-amino-3,3-difluoropentanoate

• Inchi： 1S/C9H17F2NO2/c1-8(2,3)14-7(13)6-9(10,11)4-5-12/h4-6,12H2,1-3H3
• InChI Key： VRDWISWYBQITTM-UHFFFAOYSA-N
• SMILES： FC(CCN)(CC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 209.12273511g/mol
• Monoisotopic Mass: 209.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 5-amino-3,3-difluoropentanoate

Introduction to Tert-butyl 5-amino-3,3-difluoropentanoate (CAS No. 2355411-70-8)

Tert-butyl 5-amino-3,3-difluoropentanoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural features and potential applications. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2355411-70-8, is an ester derivative featuring a tert-butyl group and fluorinated side chains, which contribute to its distinct chemical properties and reactivity. The presence of both amino and carboxyl functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural configuration of Tert-butyl 5-amino-3,3-difluoropentanoate is characterized by a five-carbon backbone with fluorine atoms substituting at the third carbon position. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The tert-butyl group at the end of the chain enhances the compound's stability and solubility in organic solvents, making it suitable for various synthetic protocols.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinities when interacting with biological receptors. The fluorine atoms in Tert-butyl 5-amino-3,3-difluoropentanoate contribute to these desirable properties, making it a valuable building block for drug discovery initiatives. Researchers have leveraged this compound to develop novel inhibitors and modulators targeting a range of therapeutic areas, including oncology, neurology, and inflammation.

One of the most compelling aspects of Tert-butyl 5-amino-3,3-difluoropentanoate is its role as a precursor in the synthesis of more complex pharmacophores. The amino group provides a reactive site for further functionalization, allowing chemists to introduce additional moieties such as heterocycles or other pharmacologically relevant groups. This flexibility has enabled the creation of libraries of derivatives with tailored properties for high-throughput screening (HTS) campaigns.

Recent studies have highlighted the utility of fluorinated amino esters in the design of protease inhibitors. For instance, modifications based on Tert-butyl 5-amino-3,3-difluoropentanoate have been explored in the development of compounds targeting matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes such as cancer metastasis and tissue degradation. The fluorine atoms have been shown to improve binding kinetics by increasing hydrophobic interactions with the enzyme's active site.

The synthesis of Tert-butyl 5-amino-3,3-difluoropentanoate typically involves multi-step organic transformations starting from commercially available precursors. Key steps include fluorination reactions to introduce the difluoropropyl moiety, followed by esterification to attach the tert-butyl group. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields.

In addition to its pharmaceutical applications, Tert-butyl 5-amino-3,3-difluoropentanoate has found utility in materials science and agrochemical research. Its unique structural features make it a candidate for developing advanced polymers with enhanced thermal stability or for creating novel agrochemicals with improved efficacy and environmental safety profiles.

The growing body of research on Tert-butyl 5-amino-3,3-difluoropentanoate underscores its significance as a versatile chemical entity. As synthetic methodologies continue to evolve, new derivatives and applications are likely to emerge, further solidifying its role in both academic research and industrial development. Collaborative efforts between chemists and biologists will continue to uncover innovative ways to harness this compound's potential for addressing complex challenges in medicine and beyond.